BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility Profile of 2-Aminobenzhydrazide: A
Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Aminobenzhydrazide

Cat. No.: B158828

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-
aminobenzhydrazide in various solvents. Due to the limited availability of quantitative
solubility data for 2-aminobenzhydrazide in publicly accessible literature, this guide presents
gualitative solubility information for the target compound. To offer a valuable comparative
reference, quantitative solubility data for the closely related compound, benzhydrazide, is
included. Furthermore, this guide outlines a detailed experimental protocol for determining the
solubility of a solid organic compound, such as 2-aminobenzhydrazide, using the gravimetric
method.

Introduction to 2-Aminobenzhydrazide

2-Aminobenzhydrazide, also known as anthranilic acid hydrazide, is an organic compound
with the chemical formula C7HsN3O. It is a derivative of hydrazine and 2-aminobenzoic acid.
The presence of both an amino group and a hydrazide functional group makes it a versatile
building block in the synthesis of various heterocyclic compounds with potential applications in
medicinal chemistry and materials science. Understanding its solubility is a critical first step in
its application, influencing reaction conditions, formulation development, and purification

processes.

Solubility Data
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While specific quantitative solubility data for 2-aminobenzhydrazide is not readily available in
published literature, qualitative descriptions consistently indicate its general solubility
characteristics. To provide a quantitative perspective, the solubility of benzhydrazide, a
structurally similar compound lacking the amino group, is presented. This data, obtained
through the gravimetric method, offers insight into how a related hydrazide behaves in different
solvent systems.

Table 1: Solubility of 2-Aminobenzhydrazide and Benzhydrazide

Compound Solvent Temperature (°C) Solubility
2- . .
] ) Water Not Specified Slightly Soluble
Aminobenzhydrazide
Methanol Not Specified Soluble
Ethanol Not Specified Soluble
Methanol + Water i
Benzhydrazide 10 0.2833 (mole fraction)
(90:10 wiw)
Methanol + Water )
50 0.5891 (mole fraction)
(90:10 wiw)
Ethanol + Water ]
10 0.2115 (mole fraction)
(90:10 wiw)
Ethanol + Water i
50 0.5188 (mole fraction)

(90:10 wiw)

Note: The solubility of benzhydrazide is presented as a mole fraction. The data illustrates a
significant increase in solubility with increasing temperature.

The isomers of aminobenzhydrazide, such as 4-aminobenzhydrazide, are also noted to have
limited solubility in water but are more soluble in polar organic solvents like DMSO, methanol,
and ethanol.[1] The solubility of these isomers can be influenced by the pH of the solution.[1]
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Experimental Protocol: Determination of Solubility
by the Gravimetric Method

The gravimetric method is a straightforward and reliable technique for determining the solubility
of a solid compound in a given solvent.[2][3] It involves preparing a saturated solution,
separating a known volume of the solution, evaporating the solvent, and weighing the
remaining solute.

3.1. Materials and Apparatus

e 2-Aminobenzhydrazide (or other solid of interest)
e Solvent of interest (e.g., water, ethanol, methanol)
» Analytical balance

o Thermostatic shaker or magnetic stirrer with hot plate
o Conical flasks with stoppers

e Volumetric flasks

o Pipettes

« Filtration apparatus (e.g., syringe filters)

* Pre-weighed evaporation dishes or watch glasses
e Drying oven

3.2. Procedure

e Preparation of a Saturated Solution:

o Add an excess amount of the solid 2-aminobenzhydrazide to a conical flask containing a
known volume of the solvent. The presence of undissolved solid is crucial to ensure
saturation.
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o Seal the flask to prevent solvent evaporation.

o Place the flask in a thermostatic shaker or on a magnetic stirrer at a constant, recorded
temperature.

o Agitate the mixture for a sufficient period to allow it to reach equilibrium. This may take
several hours. To confirm equilibrium, samples of the supernatant can be taken at different
time points until the concentration of the dissolved solid remains constant.

o Sample Withdrawal and Filtration:

o Once equilibrium is reached, allow the undissolved solid to settle.

o Carefully withdraw a precise volume (e.g., 10 mL) of the clear supernatant using a pre-
heated or pre-cooled pipette to match the solution's temperature and prevent precipitation
or further dissolution.

o Immediately filter the withdrawn sample using a syringe filter to remove any remaining
solid particles.

e Solvent Evaporation and Weighing:

o Transfer the filtered sample to a pre-weighed, clean, and dry evaporation dish.

o Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the solute. The oven temperature should be below the
boiling point of the solute and its decomposition temperature.

o Continue drying until a constant weight of the residue is achieved. This is confirmed by
repeated weighing after intervals of cooling in a desiccator.

» Calculation of Solubility:

o Calculate the mass of the dissolved solid by subtracting the initial weight of the empty
evaporation dish from the final constant weight of the dish with the dried residue.

o The solubility can then be expressed in various units, such as grams per 100 mL ( g/100
mL) or moles per liter (mol/L).
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3.3. Experimental Workflow Diagram

Gravimetric Solubility Determination Workflow

[1. Add excess solid to a known volume of solvent in a sealed flask]

G. Equilibrate at a constant temperature with agitatiorD
G. Allow undissolved solid to settle]

4. Withdraw a precise volume of the clear supernatant.

'

5. Filter the supernatant to remove any solid particles.

G. Transfer the filtered solution to a pre-weighed evaporation dist
G. Evaporate the solvent in a drying oven]
G. Dry the residue to a constant Weight]

G. Calculate solubility from the mass of the residue and the volume of the solution]

Click to download full resolution via product page
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Caption: Gravimetric Solubility Determination Workflow

Conclusion

This technical guide has summarized the available solubility information for 2-
aminobenzhydrazide and provided a detailed experimental protocol for its quantitative
determination. While qualitative data indicates that 2-aminobenzhydrazide is slightly soluble in
water and soluble in polar organic solvents like methanol and ethanol, further experimental
work is required to establish precise quantitative solubility values across a range of solvents
and temperatures. The provided gravimetric method offers a robust and accessible approach
for researchers to obtain this critical data, which is essential for the effective utilization of 2-
aminobenzhydrazide in scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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